3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• IUPAC Name: 3-(3-amino-4-oxopyridin-1-yl)-2-methylpropanamide
• InChI: InChI=1S/C9H13N3O2/c1-6(9(11)14)4-12-3-2-8(13)7(10)5-12/h2-3,5-6H,4,10H2,1H3,(H2,11,14)
• InChI Key: BWHDYTIXMJNFCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC(=O)C(=C1)N)C(=O)N

Description

3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide is a heterocyclic organic compound featuring a partially saturated pyridine core (1,4-dihydropyridine) with an amino group at position 3 and a ketone at position 2. Dihydropyridine derivatives are well-documented in drug design (e.g., calcium channel blockers), though the biological activity of this specific compound remains understudied .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide typically involves the reaction of 3-amino-4-oxo-1,4-dihydropyridine with 2-methylpropanoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified using techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Advanced purification techniques such as high-performance liquid chromatography (HPLC) may be employed to achieve the desired quality.

Chemical Reactions Analysis

Types of Reactions

3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophiles such as alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of hydroxyl derivatives.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following analysis compares the target compound with structurally related molecules listed in recent reports (Table 1).

Structural and Functional Group Analysis

Target Compound

• Core : 1,4-dihydropyridine
• Functional Groups: Amino (-NH₂) at position 3 (electron-donating, enhances solubility). Oxo (=O) at position 4 (electron-withdrawing, stabilizes the dihydro ring). 2-Methylpropanamide side chain (steric hindrance, hydrogen-bonding capability).

Analog 1 : 3-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)propanamide

• Core : 1,2,4-Oxadiazole linked to pyridine.
• Functional Groups :
  • Oxadiazole ring (metabolically stable, aromatic).
  • Propanamide chain (similar to target compound).
• Key Difference : Replacement of dihydropyridine with oxadiazole-pyridine hybrid reduces ring saturation, likely increasing metabolic stability but decreasing solubility .

Analog 2 : Dimethyl 4-oxo-1,4-dihydroquinoline-2,3-dicarboxylate

• Core: 1,4-Dihydroquinoline (larger aromatic system).
• Functional Groups :
  • Two ester groups (lipophilic, hydrolytically unstable).
  • Oxo group at position 3.
• Key Difference: The quinoline core and ester groups enhance lipophilicity, favoring membrane penetration but reducing water solubility compared to the target compound’s amide group .

Analog 3 : Ethyl 6,7-dihydro-5{H}-[1,3]thiazolo[3,2-{a}]pyrimidin-3-ylacetate

• Core : Thiazolo-pyrimidine (sulfur-containing heterocycle).
• Functional Groups: Ethyl ester (hydrolyzable to carboxylic acid).
• Key Difference : Sulfur atom in the thiazole ring may improve binding to metal-dependent enzymes, unlike the target compound’s nitrogen-rich core .

Analog 4 : {N}-(2-Ethoxybenzyl)-1-methyl-1{H}-tetrazol-5-amine

• Core : Tetrazole (highly polar, acidic).
• Functional Groups :
  • Ethoxybenzyl group (lipophilic aromatic moiety).
  • Methyltetrazole (ionizable at physiological pH).
• Key Difference : Tetrazole’s acidity (~pKa 4–5) could enhance bioavailability in acidic environments, contrasting with the target compound’s neutral amide .

Analog 5 : (1-Methyl-2-oxo-2,3-dihydro-1{H}-indol-3-yl)malonic acid

• Core : Dihydroindole fused with malonic acid.
• Functional Groups :
  • Malonic acid (chelating agent, divalent metal binding).
  • Indole-derived oxo group.

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Functional Groups	Inferred Applications
Target Compound	1,4-Dihydropyridine	Amino, oxo, 2-methylpropanamide	Enzyme inhibition, anticancer
3-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)propanamide	Oxadiazole-pyridine	Oxadiazole, propanamide	Antimicrobial agents
Dimethyl 4-oxo-1,4-dihydroquinoline-2,3-dicarboxylate	Dihydroquinoline	Ester, oxo	Photodynamic therapy
Ethyl thiazolo-pyrimidin-3-ylacetate	Thiazolo-pyrimidine	Thiazole, ethyl ester	Metal-dependent enzyme inhibition
{N}-(2-Ethoxybenzyl)-1-methyl-1{H}-tetrazol-5-amine	Tetrazole	Tetrazole, ethoxybenzyl	pH-dependent drug delivery
(1-Methyl-2-oxo-2,3-dihydro-1{H}-indol-3-yl)malonic acid	Dihydroindole	Malonic acid, oxo	Chelation therapy

Biological Activity

3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide is a compound that has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article delves into its biological activity, mechanisms of action, and relevant research findings.

The compound is characterized by the following chemical properties:

Property	Value
Molecular Formula	C9H13N3O2
Molecular Weight	195.22 g/mol
IUPAC Name	3-(3-amino-4-oxopyridin-1-yl)-2-methylpropanamide
CAS Number	1553587-17-9

The biological activity of 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide is primarily attributed to its interaction with various molecular targets within the body. It may modulate enzyme activity and receptor binding, which leads to diverse biological effects. Notably, it has been studied for its potential role in:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : It can act on receptors linked to neurotransmission and other physiological processes.

Anticonvulsant Activity

Research indicates that derivatives of this compound exhibit anticonvulsant properties. For instance, modifications to the structure have shown efficacy in various seizure models, including maximal electroshock and pentylenetetrazole-induced seizures. In vitro studies have demonstrated that these compounds can enhance glutamate uptake in neuronal cultures, suggesting a mechanism related to excitatory neurotransmission modulation .

Neuroprotective Effects

Studies have suggested that compounds similar to 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide may possess neuroprotective properties. They are believed to exert antioxidant effects, which can be beneficial in neurodegenerative conditions by reducing oxidative stress and inflammation .

Case Studies

• Anticonvulsant Efficacy
  • A study evaluated a series of alaninamide derivatives, including those structurally related to 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide. The results indicated significant anticonvulsant activity across various animal models, demonstrating a clear therapeutic potential .
• Neuroprotective Properties
  • Another investigation focused on the neuroprotective effects of similar compounds against oxidative stress in neuronal cells. The findings suggested that these compounds could mitigate neuronal damage by enhancing cellular antioxidant defenses .

Comparative Analysis

When compared with similar compounds, 3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-2-methylpropanamide stands out due to its unique structural features that confer specific biological activities.

Compound Name	Biological Activity
2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-N-methylpropanamide	Anticonvulsant
3-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid	Neuroprotective